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Compound of Interest

Compound Name:
3-Bromo-5-

fluoroisonicotinaldehyde

CAS No.: 1227573-02-5

Cat. No.: B595454

Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of 3-Bromo-5-fluoroisonicotinaldehyde, a key building block in modern synthetic

chemistry. This document is intended for researchers, scientists, and professionals in drug

development and materials science who require detailed information for their work.

Chemical Structure and Properties
3-Bromo-5-fluoroisonicotinaldehyde, with the CAS Number 1227573-02-5, is a substituted

pyridine derivative.[1][2][3][4] Its structure features a pyridine ring with a bromo, a fluoro, and

an aldehyde functional group, making it a versatile reagent for a variety of chemical

transformations.

Structure Diagram:

Caption: Connectivity of 3-Bromo-5-fluoroisonicotinaldehyde.

Physicochemical Data

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b595454#bc-rfq
https://www.benchchem.com/product/b595454/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-bromo-5-fluoroisonicotinaldehyde
https://www.benchchem.com/product/b595454/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-bromo-5-fluoroisonicotinaldehyde
https://www.sigmaaldrich.com/SG/en/product/fluorochempreferredpartner/fluh99c80c67?context=bbe
https://www.sigmaaldrich.com/US/en/product/ambeedinc/ambh2d6f8667?context=bbe
https://www.summedchem.com/product_detail_en/id/327.html
https://www.bldpharm.com/products/1227573-02-5.html
https://www.benchchem.com/product/b595454/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-3-bromo-5-fluoroisonicotinaldehyde
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b595454?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The key quantitative data for 3-Bromo-5-fluoroisonicotinaldehyde are summarized in the

table below for easy reference and comparison.

Property Value Reference

Molecular Formula C₆H₃BrFNO [1][2][4]

Molecular Weight 204.00 g/mol [1][4][5]

CAS Number 1227573-02-5 [1][2][3][4]

Physical Form Solid [1]

Purity Typically ≥97% [1]

SMILES O=CC1=C(F)C=NC=C1Br [4]

InChI Key
ZGYWTNJGTMRSDK-

UHFFFAOYSA-N
[1]

Experimental Protocols and Applications
Detailed experimental protocols for the synthesis or use of 3-Bromo-5-
fluoroisonicotinaldehyde are typically found within specific research publications that utilize

this compound as a starting material or intermediate. As a chemical reagent, it does not have

associated "signaling pathways" in the biological sense. The value of this compound lies in its

utility in organic synthesis, where the aldehyde group can undergo various reactions such as

reductive amination, Wittig reactions, and oxidations, while the bromo and fluoro substituents

can be used in cross-coupling reactions to build more complex molecules.

For specific experimental procedures, researchers are advised to consult scientific databases

and journals for publications that describe the synthesis of derivatives of this compound.

Logical Workflow for Synthetic Utilization:
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Caption: Synthetic pathways using the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-fluoroisonicotinaldehyde
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-5-fluoroisonicotinaldehyde
https://www.benchchem.com/product/b595454/docs#an-in-depth-technical-guide-to-3-bromo-5-fluoroisonicotinaldehyde
https://www.benchchem.com/product/b595454/docs#an-in-depth-technical-guide-to-3-bromo-5-fluoroisonicotinaldehyde
https://www.benchchem.com/product/b595454/docs#an-in-depth-technical-guide-to-3-bromo-5-fluoroisonicotinaldehyde
https://www.benchchem.com/product/b595454/docs#an-in-depth-technical-guide-to-3-bromo-5-fluoroisonicotinaldehyde
https://www.benchchem.com/product/b595454?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b595454?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

